Cas no 1273705-28-4 (cycloheptyl-(2,5-difluorophenyl)methanol)

cycloheptyl-(2,5-difluorophenyl)methanol structure

1273705-28-4 structure

Product Name:cycloheptyl-(2,5-difluorophenyl)methanol

CAS No:1273705-28-4

MF:C₁₄H₁₈F₂O

MW:240.288931369781

MDL:MFCD16293510

CID:5178171

Update Time:2026-03-05

cycloheptyl-(2,5-difluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- Cycloheptyl (2,5-difluorophenyl)methanol
- Cycloheptyl(2,5-difluorophenyl)methanol
- cycloheptyl-(2,5-difluorophenyl)methanol
- MDL： MFCD16293510
- Inchi： 1S/C14H18F2O/c15-11-7-8-13(16)12(9-11)14(17)10-5-3-1-2-4-6-10/h7-10,14,17H,1-6H2
- InChI Key： MBKPIYQJZQBKFQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(C1CCCCCC1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 226
XLogP3: 4.2
Topological Polar Surface Area: 20.2

cycloheptyl-(2,5-difluorophenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB430082-1 g	Cycloheptyl (2,5-difluorophenyl)methanol	1273705-28-4		1g	€602.60	2023-04-23
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD512538-1g	Cycloheptyl(2,5-difluorophenyl)methanol	1273705-28-4	97%	1g	￥3549.0	2023-04-03
abcr	AB430082-1g	Cycloheptyl (2,5-difluorophenyl)methanol; .	1273705-28-4		1g	€1555.10	2025-04-21
Fluorochem	398151-1g	Cycloheptyl (2,5-difluorophenyl)methanol	1273705-28-4	97.0%	1g	£578.00	2023-04-21
Fluorochem	398151-5g	Cycloheptyl (2,5-difluorophenyl)methanol	1273705-28-4	97.0%	5g	£1,692.00	2023-04-21
Ambeed	A798282-1g	Cycloheptyl(2,5-difluorophenyl)methanol	1273705-28-4	97%	1g	$517.0	2024-04-25

cycloheptyl-(2,5-difluorophenyl)methanol Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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